Cas no 2228485-78-5 (2-chloro-3-(oxiran-2-yl)methylpyridine)

• Product Name: 2-chloro-3-(oxiran-2-yl)methylpyridine
• CAS No: 2228485-78-5
• MF: C₈H₈ClNO
• MW: 169.608221054077
• CID: 6056540
• PubChem ID: 165675403
• Update Time: 2025-06-11

2-chloro-3-(oxiran-2-yl)methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-(oxiran-2-yl)methylpyridine
• 2-chloro-3-[(oxiran-2-yl)methyl]pyridine
• 2228485-78-5
• EN300-1977173

• Inchi： 1S/C8H8ClNO/c9-8-6(2-1-3-10-8)4-7-5-11-7/h1-3,7H,4-5H2
• InChI Key： KFDGCFHBZOTDLB-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)CC1CO1

Computed Properties

• Exact Mass: 169.0294416g/mol
• Monoisotopic Mass: 169.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 25.4Ų

Additional information on 2-chloro-3-(oxiran-2-yl)methylpyridine

Comprehensive Overview of 2-chloro-3-(oxiran-2-yl)methylpyridine (CAS No. 2228485-78-5)

2-chloro-3-(oxiran-2-yl)methylpyridine (CAS No. 2228485-78-5) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This compound, characterized by the presence of a pyridine ring, a chloro substituent, and an oxirane (epoxide) functional group, is a subject of interest for researchers and industries alike. Its molecular formula and structural complexity make it a valuable intermediate in synthetic chemistry, particularly in the development of pharmaceuticals, agrochemicals, and advanced materials.

One of the key reasons for the growing interest in 2-chloro-3-(oxiran-2-yl)methylpyridine is its role in the synthesis of bioactive molecules. The oxirane ring, known for its reactivity, allows this compound to participate in ring-opening reactions, which are crucial for creating more complex molecular architectures. Researchers are exploring its potential in drug discovery, where it could serve as a building block for novel therapeutic agents. For instance, the compound's ability to form covalent bonds with biological targets makes it a candidate for developing enzyme inhibitors or modulators of cellular pathways.

In the context of green chemistry and sustainability, 2-chloro-3-(oxiran-2-yl)methylpyridine is being studied for its potential to reduce environmental impact in chemical processes. The push for eco-friendly alternatives has led to increased scrutiny of synthetic routes, and this compound's efficiency in multi-step reactions could minimize waste and energy consumption. Additionally, its stability under certain conditions makes it a viable option for industrial-scale applications, aligning with the global demand for sustainable chemical solutions.

The compound's relevance extends to the field of material science, where its structural motifs are being investigated for designing polymers and coatings with enhanced properties. The pyridine and oxirane functionalities can impart thermal stability, adhesion, and corrosion resistance to materials, making them suitable for high-performance applications. This has sparked interest among manufacturers looking to innovate in sectors such as electronics, automotive, and aerospace.

From a commercial perspective, the demand for 2-chloro-3-(oxiran-2-yl)methylpyridine is expected to rise as its applications become more widely recognized. Suppliers and distributors are increasingly listing this compound in their catalogs, catering to the needs of research institutions and industrial clients. Its CAS No. 2228485-78-5 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance. As the market for specialized chemicals grows, this compound is poised to play a pivotal role in driving innovation across multiple sectors.

In summary, 2-chloro-3-(oxiran-2-yl)methylpyridine (CAS No. 2228485-78-5) is a versatile and promising compound with broad applicability in pharmaceuticals, agrochemicals, and material science. Its unique structural features, combined with the growing emphasis on sustainability and innovation, make it a subject of ongoing research and commercial interest. As scientists and industries continue to explore its potential, this compound is likely to emerge as a key player in the development of next-generation chemical solutions.